Cas no 15794-91-9 (β-D-Glucopyranoside, 4-hydroxyphenyl, 2-acetate)
15794-91-9 structure
Product Name:β-D-Glucopyranoside, 4-hydroxyphenyl, 2-acetate
CAS No:15794-91-9
MF:C14H18O8
MW:314.287925243378
CID:141228
PubChem ID:162851636
Update Time:2024-03-01
β-D-Glucopyranoside, 4-hydroxyphenyl, 2-acetate Chemical and Physical Properties
Names and Identifiers
-
- b-D-Glucopyranoside,4-hydroxyphenyl, 2-acetate
- Isopyroside(8CI)
- β-D-Glucopyranoside, 4-hydroxyphenyl, 2-acetate
- [4,5-dihydroxy-6-(hydroxymethyl)-2-(4-hydroxyphenoxy)oxan-3-yl] acetate
- CHEBI:168767
- 2-O-Acetylarbutin
- Isopyroside
- DTXSID401240687
- 15794-91-9
- beta-D-Glucopyranoside, 4-hydroxyphenyl, 2-acetate
-
- Inchi: 1S/C14H18O8/c1-7(16)20-13-12(19)11(18)10(6-15)22-14(13)21-9-4-2-8(17)3-5-9/h2-5,10-15,17-19H,6H2,1H3
- InChI Key: QLDACILJKOVPDG-UHFFFAOYSA-N
- SMILES: O1C(C(C(C(C1CO)O)O)OC(C)=O)OC1C=CC(=CC=1)O
Computed Properties
- Exact Mass: 314.10016753g/mol
- Monoisotopic Mass: 314.10016753g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 126Ų
β-D-Glucopyranoside, 4-hydroxyphenyl, 2-acetate Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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